Cas no 898782-86-0 (4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone)
898782-86-0 structure
Product Name:4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
CAS No:898782-86-0
MF:C20H21N3O
MW:319.400244474411
MDL:MFCD03842809
CID:877960
PubChem ID:24725469
Update Time:2025-04-19
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
- 4'-CYANO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
- 898782-86-0
- MFCD03842809
- 4-{2-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
- 4'-cyano-2-(4-methylpiperazinomethyl)benzophenone
- DTXSID90643864
- AKOS016021212
- 4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
-
- MDL: MFCD03842809
- Inchi: 1S/C20H21N3O/c1-22-10-12-23(13-11-22)15-18-4-2-3-5-19(18)20(24)17-8-6-16(14-21)7-9-17/h2-9H,10-13,15H2,1H3
- InChI Key: MVRWHBBQEMSUNV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C#N)=CC=1)C1=CC=CC=C1CN1CCN(C)CC1
Computed Properties
- Exact Mass: 319.168462302g/mol
- Monoisotopic Mass: 319.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 47.3Ų
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205460-1g |
4'-cyano-2-(4-methylpiperazinomethyl) benzophenone |
898782-86-0 | 97% | 1g |
£540.00 | 2022-03-01 | |
| TRC | C097800-250mg |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone |
898782-86-0 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C097800-500mg |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone |
898782-86-0 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB365485-1 g |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; . |
898782-86-0 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 205460-2g |
4'-cyano-2-(4-methylpiperazinomethyl) benzophenone |
898782-86-0 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205460-5g |
4'-cyano-2-(4-methylpiperazinomethyl) benzophenone |
898782-86-0 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB365485-1g |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; . |
898782-86-0 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365485-2g |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; . |
898782-86-0 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB365485-2 g |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; . |
898782-86-0 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AH88325-1g |
4'-CYANO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE |
898782-86-0 | 97% | 1g |
$644.00 | 2024-04-19 |
4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
898782-86-0 (4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone) Related Products
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- 898788-42-6(2-CYANO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE)
- 898783-49-8(2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE)
- 898783-50-1(3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone)
- 898783-51-2(4-Cyano-4'-(4-methylpiperazinomethyl) benzophenone)
- 898782-82-6(2-Cyano-2'-(4-methylpiperazinomethyl) benzophenone)
- 898782-84-8(3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone)
- 898774-26-0(4'-Cyano-2-pyrrolidinomethyl benzophenone)
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